Cas no 285979-79-5 (Equilin-d4)

• Product Name: Equilin-d4
• CAS No: 285979-79-5
• MF: C₁₈H₂₀O₂
• MW: 272.374852180481
• CID: 248551
• PubChem ID: 71311464
• Update Time: 2025-04-19

Equilin-d4 Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraen-17-one-2,4,16,16-d4,3-hydroxy- (9CI)
• Equilin-d4
• 1,3,5,7-Estratetraen-3-ol-17-one-d4
• 7-Dehydroestrone-d4
• Equilin-2,4,16,16-d4
• J-017145
• (3aS,9bS,11aS)-7-hydroxy-11a-methyl(2,2,6,8-?H?)-1H,2H,3H,3aH,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• HY-B1176S
• CS-0202885
• (9S, 13S, 14S)-2, 4, 16, 16-tetradeuterio-3-hydroxy-13-methyl-6, 9, 11, 12, 14, 15-hexahydrocyclopenta[a]phenanthren-17-one
• 3-Hydroxy(2,4,16,16-~2~H_4_)estra-1,3,5(10),7-tetraen-17-one
• F90847
• Estra-1,3,5(10),7-tetraen-17-one-2,4,16,16-d4, 3-hydroxy-
• Equilin-2,4,16,16-d4, 98 atom % D
• 285979-79-5
• DTXSID00746572
• (9S,13S,14S)-2,4,16,16-tetradeuterio-3-hydroxy-13-methyl-6,9,11,12,14,15-hexahydrocyclopenta[a]phenanthren-17-one

• Inchi： 1S/C18H20O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3-5,10,14,16,19H,2,6-9H2,1H3/t14-,16+,18+/m1/s1/i3D,7D2,10D
• InChI Key： WKRLQDKEXYKHJB-DLIXUXMWSA-N
• SMILES： O=C1C([2H])([2H])C[C@H]2C3=CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 272.17100
• Monoisotopic Mass: 272.171436860g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 26
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Solids
• Melting Point: 238-240 °C(lit.)
• PSA: 37.30000
• LogP: 3.73750

Equilin-d4 Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-62-40-63
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids